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Compound of Interest

Compound Name: Bisphenol C

Cat. No.: B144803

This guide provides immediate and essential safety protocols, personal protective equipment
(PPE) recommendations, and operational procedures for the handling and disposal of
Bisphenol C in a laboratory setting. It is intended for researchers, scientists, and drug
development professionals to ensure a safe working environment and proper chemical
management.

Hazard Identification and Classification

Bisphenol C is a chemical compound that requires careful handling due to its potential health
risks. According to safety data sheets, it is classified with the following hazards:
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Hazard Class GHS Category Hazard Statement
) o H315: Causes skin irritation[1]
Skin Irritation Category 2 2]
) o H319/H318: Causes serious
Serious Eye Irritation Category 2A/ 1 S
eye irritation/damage[1][2][3]
Specific Target Organ Toxicity H335: May cause respiratory
] Category 3 o
(Single Exposure) irritation[1][2][3]
] o H361: Suspected of damaging
Reproductive Toxicity Category 2 . )
fertility or the unborn child[3]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) ]
skin reaction[3]
) ) o H411: Toxic to aquatic life with
Chronic Aquatic Toxicity Category 2

long lasting effects[3]

Signal Word: Warning[1][2] or Danger][3]

Personal Protective Equipment (PPE) Protocol

The use of appropriate personal protective equipment is mandatory to minimize exposure and

ensure personal safety when handling Bisphenol C. Engineering controls, such as a

laboratory fume hood or mechanical exhaust, should be the primary means of controlling

exposure.
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Protection Type

Recommended Equipment

Specifications and Best
Practices

Eye and Face Protection

Safety Goggles with side-

shields or Face Shield

Must conform to EN 166 (EU)
or NIOSH (US) standards.[1] A
face shield is recommended
when there is a risk of

splashing.

Skin Protection

Chemical-resistant Gloves

(e.g., Nitrile)

Gloves must be inspected prior
to use.[1] Dispose of
contaminated gloves after use
in accordance with applicable
laws and good laboratory
practices.[4] Wash and dry
hands thoroughly after
handling.[1][4]

Lab Coat or Impervious
Clothing

Wear fire/flame resistant and
impervious clothing.[1] A fully
buttoned lab coat should be
worn to cover as much skin as

possible.

Respiratory Protection

NIOSH-approved Respirator

Required if exposure limits are
exceeded, if irritation is
experienced, or if dust
formation is likely.[1] A full-face
supplied air respirator is
recommended if it is the sole

means of protection.[4]

Operational Procedures for Safe Handling

Adherence to the following step-by-step procedures is crucial for the safe handling of

Bisphenol C.

1. Preparation and Engineering Controls:
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Ensure work is conducted in a well-ventilated area, preferably within a certified chemical
fume hood.[4]

Verify that an emergency eyewash station and safety shower are readily accessible.
Avoid the formation of dust and aerosols.[3][4]
Keep containers tightly closed in a dry and well-ventilated place.[3]
. Handling the Chemical:
Avoid contact with skin and eyes.[3][4]
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][2][3]
Wash hands thoroughly after handling.[1][2]

Use non-sparking tools and avoid sources of ignition as dust can form combustible mixtures
with air.[5]

. In Case of Exposure:

If on skin: Immediately wash with plenty of water.[1] Remove contaminated clothing and
wash it before reuse.[1]

If in eyes: Rinse cautiously with water for several minutes.[1][2] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.[1][2]

If inhaled: Remove the person to fresh air and keep them comfortable for breathing.[1] Get
medical help if you feel unwell.[1]

If swallowed: Do NOT induce vomiting. Call a physician or poison control center immediately.

[6]

Disposal Plan

Proper disposal of Bisphenol C and its contaminated materials is critical to prevent
environmental contamination and ensure regulatory compliance.
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1. Waste Collection:

o Collect waste material in suitable, closed, and clearly labeled containers.
e Do not mix with other waste streams.

o Handle uncleaned containers as if they contain the product itself.

2. Disposal Method:

» Dispose of contents and containers at an appropriate treatment and disposal facility in
accordance with all applicable federal, state, and local regulations.[1]

e One recommended method is to dissolve or mix the material with a combustible solvent and
burn it in a chemical incinerator equipped with an afterburner and scrubber.[3]

« Alternatively, contact a licensed professional waste disposal service.[4]

e Avoid release to the environment.[3]

Workflow for Safe Handling of Bisphenol C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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